Cas no 1343153-44-5 (1-(5-fluoro-2-methylphenyl)methylpiperazine)

• Product Name: 1-(5-fluoro-2-methylphenyl)methylpiperazine
• CAS No: 1343153-44-5
• MF: C₁₂H₁₇FN₂
• MW: 208.275186300278
• MDL: MFCD17282855
• CID: 5605989
• PubChem ID: 22975139
• Update Time: 2025-05-20

1-(5-fluoro-2-methylphenyl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• GS2096
• 1343153-44-5
• SCHEMBL14208975
• EN300-941488
• AKOS012349488
• 1-[(5-fluoro-2-methylphenyl)methyl]piperazine
• 1-(5-chloro-2-methylbenzyl)piperazine
• A1-58812
• 1-(5-fluoro-2-methylphenyl)methylpiperazine

• MDL： MFCD17282855
• Inchi： 1S/C12H17FN2/c1-10-2-3-12(13)8-11(10)9-15-6-4-14-5-7-15/h2-3,8,14H,4-7,9H2,1H3
• InChI Key： SJWSFXCZGCZUGO-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)CN1CCNCC1

Computed Properties

• Exact Mass: 208.13757671g/mol
• Monoisotopic Mass: 208.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(5-fluoro-2-methylphenyl)methylpiperazine

1-(5-Fluoro-2-Methylphenyl)Methylpiperazine: A Comprehensive Overview

1-(5-Fluoro-2-Methylphenyl)Methylpiperazine, identified by the CAS registry number 1343153-44-5, is a versatile organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound, characterized by its unique structure featuring a piperazine ring and a substituted phenyl group, exhibits a range of intriguing chemical properties that make it a valuable molecule for various applications.

The molecular structure of 1-(5-Fluoro-2-Methylphenyl)Methylpiperazine consists of a piperazine moiety, which is a six-membered ring containing two nitrogen atoms, and a substituted phenyl group attached to one of the nitrogen atoms. The phenyl group is further substituted with a fluorine atom at the 5-position and a methyl group at the 2-position, contributing to the compound's distinct electronic and steric properties. This arrangement not only enhances the molecule's stability but also imparts unique reactivity, making it an attractive candidate for synthetic modifications.

Recent studies have highlighted the potential of 1-(5-Fluoro-2-Methylphenyl)Methylpiperazine in drug discovery efforts, particularly in the development of bioactive compounds with therapeutic potential. Researchers have explored its role as a building block in the synthesis of complex molecules targeting various biological pathways. For instance, its ability to form hydrogen bonds and participate in π-π interactions has been leveraged in designing ligands for protein targets associated with neurodegenerative diseases and cancer.

In addition to its pharmaceutical applications, this compound has found utility in materials science, where its structural rigidity and electronic properties make it suitable for use in advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The incorporation of fluorine and methyl groups into its structure further enhances its compatibility with metal ions, enabling the creation of porous materials with high surface areas and tunable functionalities.

The synthesis of 1-(5-Fluoro-2-Methylphenyl)Methylpiperazine typically involves multi-step processes that combine nucleophilic aromatic substitution and ring-closing reactions. Recent advancements in catalytic methods have streamlined these procedures, improving yields and reducing reaction times. For example, the use of palladium-catalyzed coupling reactions has enabled more efficient construction of the phenyl-piperazine linkage, paving the way for large-scale production.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity profiles of this compound to ensure its safe handling and disposal. Studies indicate that under controlled conditions, it exhibits moderate biodegradation rates, aligning with current eco-friendly standards in chemical manufacturing.

In conclusion, 1-(5-Fluoro-2-Methylphenyl)Methylpiperazine, CAS No. 1343153-44-5, stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications across pharmaceuticals, materials science, and catalysis underscore its significance as a key molecule in contemporary research. As ongoing studies continue to unravel its potential, this compound is poised to play an increasingly important role in advancing scientific innovation.